2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol
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Description
2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol is a useful research compound. Its molecular formula is C14H11ClFNO2 and its molecular weight is 279.7. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical (NLO) Applications
The synthesis of fluoro-functionalized imines, including compounds related to 2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol, has shown significant potential in nonlinear optical applications. These compounds, synthesized via the condensation reaction of substituted benzaldehydes and anilines, were analyzed for their crystal structures, intermolecular interactions, and theoretical exploration. Their stability and NLO properties, characterized by large values of linear polarizability and second-order hyperpolarizability, make them suitable for NLO applications. The enhanced NLO properties were attributed to extended conjugation and intramolecular charge transfer interactions (Ashfaq et al., 2022).
Spectroscopic and Structural Studies
Another research focused on the synthesis and characterization of 4-4{E-[(2-Fluorophenyl)imino]methyl}-2-methoxyphenol. The study employed spectroscopic techniques (FTIR, NMR) and X-ray crystallography to elucidate the compound's structure. It revealed the compound's stabilization through intermolecular non-classical hydrogen bonds, forming 2D network structures. Theoretical DFT calculations correlated well with experimental data, providing insights into its geometric parameters, electronic structure, and thermodynamic properties. This compound's detailed spectroscopic and structural analysis contributes to understanding its potential in various scientific applications (Alaşalvar et al., 2015).
Fluoroionophores for Metal Ion Sensing
Research on fluoroionophores derived from diamine-salicylaldehyde (DS) derivatives, closely related to the compound of interest, demonstrated their ability to chelate metal ions like Zn+2 in various solutions. These fluoroionophores were tested for cellular metal staining, showing specificity and efficiency in identifying Zn+2 ions. This application is significant for biochemical and medical research, highlighting the compound's utility in metal ion sensing and imaging (Hong et al., 2012).
Properties
IUPAC Name |
2-[(2-chloro-5-fluorophenyl)iminomethyl]-6-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNO2/c1-19-13-4-2-3-9(14(13)18)8-17-12-7-10(16)5-6-11(12)15/h2-8,18H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRFYFIOBEHXDDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NC2=C(C=CC(=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.